Cas no 2172247-95-7 (4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutanecarbonylmorpholine-2-carboxylic acid)

4-3-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)cyclobutanecarbonylmorpholine-2-carboxylic acid is a specialized chemical compound primarily used in peptide synthesis and medicinal chemistry. Its key structural features include a fluorenylmethoxycarbonyl (Fmoc) protecting group, which ensures selective deprotection under mild basic conditions, and a cyclobutane ring that contributes to conformational rigidity. The morpholine-2-carboxylic acid moiety enhances solubility and provides a versatile handle for further functionalization. This compound is particularly valuable in solid-phase peptide synthesis (SPPS) due to its stability and compatibility with standard coupling reagents. Its well-defined reactivity profile makes it a reliable intermediate for constructing complex peptidomimetics and bioactive molecules.
4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutanecarbonylmorpholine-2-carboxylic acid structure
2172247-95-7 structure
Product Name:4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutanecarbonylmorpholine-2-carboxylic acid
CAS No:2172247-95-7
MF:C25H26N2O6
MW:450.483747005463
CID:5943197
PubChem ID:165580118
Update Time:2025-05-23

4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutanecarbonylmorpholine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutanecarbonylmorpholine-2-carboxylic acid
    • 4-[(1r,3r)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutanecarbonyl]morpholine-2-carboxylic acid
    • EN300-1532234
    • EN300-1532669
    • EN300-1532825
    • 2172247-95-7
    • 4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutanecarbonyl]morpholine-2-carboxylic acid
    • 2171384-26-0
    • 4-[(1s,3s)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutanecarbonyl]morpholine-2-carboxylic acid
    • 2171379-07-8
    • Inchi: 1S/C25H26N2O6/c28-23(27-9-10-32-22(13-27)24(29)30)15-11-16(12-15)26-25(31)33-14-21-19-7-3-1-5-17(19)18-6-2-4-8-20(18)21/h1-8,15-16,21-22H,9-14H2,(H,26,31)(H,29,30)
    • InChI Key: KWZJXVLVHZYKQC-UHFFFAOYSA-N
    • SMILES: O=C(C1CC(C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCOC(C(=O)O)C1

Computed Properties

  • Exact Mass: 450.17908655g/mol
  • Monoisotopic Mass: 450.17908655g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 6
  • Complexity: 731
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 105Ų

4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutanecarbonylmorpholine-2-carboxylic acid Pricemore >>

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Additional information on 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutanecarbonylmorpholine-2-carboxylic acid

Comprehensive Analysis of 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutanecarbonylmorpholine-2-carboxylic acid (CAS No. 2172247-95-7)

In the rapidly evolving field of pharmaceutical chemistry and drug discovery, 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutanecarbonylmorpholine-2-carboxylic acid (CAS No. 2172247-95-7) has emerged as a compound of significant interest. This molecule, characterized by its intricate structure featuring a cyclobutane ring and a morpholine moiety, is widely utilized in peptide synthesis and medicinal chemistry. Researchers are increasingly focusing on its potential applications in targeted drug delivery and enzyme inhibition, aligning with the growing demand for precision medicine.

The compound's unique Fmoc-protected amino group ((9H-fluoren-9-yl)methoxycarbonyl) makes it a valuable building block in solid-phase peptide synthesis (SPPS). This attribute is particularly relevant given the surge in interest around peptide-based therapeutics, a topic frequently searched in academic and biotech circles. Its carboxylic acid functionality further enhances its reactivity, enabling seamless conjugation with other biomolecules—a feature critical for developing novel bioconjugates and prodrugs.

From an industrial perspective, CAS No. 2172247-95-7 is often discussed in the context of green chemistry and sustainable synthesis. With environmental concerns dominating scientific discourse, this compound’s potential for low-waste synthesis routes has garnered attention. Recent publications highlight its role in optimizing reaction yields while minimizing hazardous byproducts—a key consideration for pharmaceutical manufacturers aiming to meet ESG (Environmental, Social, and Governance) standards.

Another trending topic linked to this compound is its applicability in AI-driven drug design. Computational models frequently incorporate its structural features to predict bioactivity, reflecting the intersection of machine learning and chemical research. Searches for "computational chemistry tools for peptide design" often reference derivatives of this molecule, underscoring its relevance in cutting-edge methodologies.

Quality control and analytical profiling of 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutanecarbonylmorpholine-2-carboxylic acid are also critical discussion points. Advanced techniques like HPLC-MS and NMR spectroscopy are employed to ensure purity, a subject frequently queried by quality assurance professionals. The compound’s stability under various pH conditions is another area of exploration, particularly for formulators developing oral or injectable formulations.

In summary, CAS No. 2172247-95-7 represents a versatile scaffold bridging traditional synthetic chemistry and modern therapeutic innovation. Its alignment with hot topics such as sustainable synthesis, peptide drugs, and computational drug discovery ensures its continued prominence in scientific literature and industrial applications.

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